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Compound of Interest

Compound Name: NMS-P515

Cat. No.: B8609429

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling
of a stock solution for NMS-P515, a potent and stereospecific PARP-1 inhibitor.[1][2]
Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of
experimental results. The note includes key chemical properties, a step-by-step preparation
guide, storage recommendations, and essential safety precautions.

NMS-P515 Chemical Properties

A summary of the essential quantitative data for NMS-P515 is presented below. This
information is critical for accurate calculations and proper handling.

Property Value Source
Molecular Formula C21H29N302 [11[3]
Molecular Weight 355.47 g/mol [1][3]
Primary Solvent Dimethyl Sulfoxide (DMSO) [4]

CAS Number 1262395-13-0 [11[2]

Experimental Workflow Diagram
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The following diagram outlines the general workflow for preparing the NMS-P515 stock

solution.

Preparation
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Caption: Workflow for NMS-P515 stock solution preparation and storage.
Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of NMS-P515 in DMSO.

3.1 Materials and Equipment

NMS-P515 powder

e Anhydrous or molecular biology-grade Dimethyl Sulfoxide (DMSO)[5][6]

e Analytical balance

e Microcentrifuge

» Vortex mixer and/or sonicator

o Calibrated micropipettes and sterile tips

« Sterile microcentrifuge tubes or cryovials

e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2 Calculation of Required Mass

To prepare a stock solution of a specific concentration, use the following formula:
Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )
Example Calculation for 1 mL of a 10 mM Stock Solution:

¢ Mass (mg) =10 mM x 1 mL x 355.47 g/mol

e Mass (mg) = 3.55 mg

Therefore, 3.55 mg of NMS-P515 is required to make 1 mL of a 10 mM stock solution.
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3.3 Step-by-Step Preparation Procedure

o Prepare the Vial: Before opening, briefly centrifuge the vial containing the NMS-P515 powder
at a low speed (e.g., 200-500 RPM) to ensure all the powder is collected at the bottom.[4]

o Weigh the Compound: Carefully weigh the calculated amount of NMS-P515 (e.g., 3.55 mg)
using an analytical balance. For small quantities (typically <10 mg), it is often recommended
to dissolve the entire contents of the manufacturer's vial and calculate the volume of DMSO
needed to achieve the target concentration.[7]

e Add Solvent: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the vial containing the NMS-P515 powder.

o Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the powder is
completely dissolved. If necessary, gentle warming or brief sonication can be used to aid
dissolution.[4] Visually inspect the solution against a light source to ensure no particulates
are visible.

» Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, divide the
stock solution into smaller, single-use aliquots in sterile cryovials.[2][7]

Storage and Stability

Proper storage is essential to maintain the potency of the NMS-P515 stock solution.

Storage

Condition Duration Recommendations
Temperature

Powder (Lyophilized) -20°C Up to 3 years Keep desiccated.[2][4]

Stock Solution in Recommended for
-20°C Up to 1 month[1][2]

DMSO short-term storage.

Stock Solution in Recommended for
-80°C Up to 6 months[1]

DMSO long-term storage.

Note: Always avoid multiple freeze-thaw cycles.[2][7] When ready to use, thaw an aliquot at
room temperature and briefly centrifuge before opening.
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Safety and Handling Precautions

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling NMS-P515 and DMSO.[8]

e Ventilation: Handle the compound and solvent in a well-ventilated area or a chemical fume
hood.

« Handling: Avoid inhalation of dust and direct contact with skin and eyes.[8] In case of
contact, wash the affected area thoroughly with water.

o DMSO Properties: DMSO is a powerful solvent that can penetrate the skin and may carry
dissolved substances with it.[6] Exercise extreme caution and prevent skin contact.

o Disposal: Dispose of all waste materials according to institutional and local environmental
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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